Cas no 2228248-19-7 (2-4-(pentafluoroethyl)phenylethanimidamide)

2-4-(Pentafluoroethyl)phenylethanimidamide is a specialized organic compound featuring a pentafluoroethyl group attached to a phenyl ring, further functionalized with an ethanimidamide moiety. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and agrochemical research as a versatile intermediate. The pentafluoroethyl group enhances lipophilicity and metabolic stability, while the ethanimidamide functionality offers reactivity for further derivatization. Its high purity and well-defined structure ensure reproducibility in synthetic applications. This compound is particularly useful in the development of bioactive molecules, where its fluorine-rich aromatic system can influence binding affinity and selectivity. Suitable for controlled environments, it requires handling under inert conditions due to its sensitivity.
2-4-(pentafluoroethyl)phenylethanimidamide structure
2228248-19-7 structure
Product Name:2-4-(pentafluoroethyl)phenylethanimidamide
CAS No:2228248-19-7
MF:C10H9F5N2
MW:252.183879613876
CID:6126614
PubChem ID:165680447
Update Time:2025-11-07

2-4-(pentafluoroethyl)phenylethanimidamide Chemical and Physical Properties

Names and Identifiers

    • 2-4-(pentafluoroethyl)phenylethanimidamide
    • 2228248-19-7
    • EN300-1974631
    • 2-[4-(pentafluoroethyl)phenyl]ethanimidamide
    • Inchi: 1S/C10H9F5N2/c11-9(12,10(13,14)15)7-3-1-6(2-4-7)5-8(16)17/h1-4H,5H2,(H3,16,17)
    • InChI Key: JHPDNJMLESUPAF-UHFFFAOYSA-N
    • SMILES: FC(C(F)(F)F)(C1C=CC(CC(=N)N)=CC=1)F

Computed Properties

  • Exact Mass: 252.06858911g/mol
  • Monoisotopic Mass: 252.06858911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 49.9Ų

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Additional information on 2-4-(pentafluoroethyl)phenylethanimidamide

Introduction to 2-4-(Pentafluoroethyl)phenylethanimidamide (CAS No. 2228248-19-7)

2-4-(Pentafluoroethyl)phenylethanimidamide, with the Chemical Abstracts Service (CAS) number 2228248-19-7, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidamides, which are known for their diverse biological activities, including insecticidal, fungicidal, and herbicidal properties. However, recent studies have also explored its potential therapeutic applications, particularly in the context of neurodegenerative diseases and cancer.

The molecular structure of 2-4-(Pentafluoroethyl)phenylethanimidamide is characterized by a pentafluoroethyl group attached to a phenyl ring, which is further linked to an ethanimidamide moiety. The presence of the pentafluoroethyl group imparts unique physicochemical properties to the molecule, such as enhanced lipophilicity and stability. These properties make it an attractive candidate for drug development, as they can influence the compound's pharmacokinetics and pharmacodynamics.

In recent years, there has been a growing interest in the use of fluorinated compounds in medicinal chemistry due to their ability to modulate biological activity and improve drug-like properties. The fluorine atoms in 2-4-(Pentafluoroethyl)phenylethanimidamide play a crucial role in this context. Fluorination can enhance the binding affinity of a molecule to its target, improve metabolic stability, and reduce toxicity. These advantages have been leveraged in the design of various therapeutic agents, including anti-cancer drugs and central nervous system (CNS) modulators.

One of the key areas of research involving 2-4-(Pentafluoroethyl)phenylethanimidamide is its potential as an anti-cancer agent. Preclinical studies have shown that this compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways and the inhibition of cell cycle progression. Additionally, 2-4-(Pentafluoroethyl)phenylethanimidamide has been found to disrupt mitochondrial function, leading to increased reactive oxygen species (ROS) production and subsequent cell death.

Beyond its anti-cancer properties, 2-4-(Pentafluoroethyl)phenylethanimidamide has also shown promise in the treatment of neurodegenerative diseases. In vitro and in vivo studies have demonstrated its ability to protect neurons from oxidative stress and inhibit neuroinflammation. These effects are attributed to its antioxidant and anti-inflammatory properties, which are likely mediated by its ability to scavenge free radicals and modulate signaling pathways involved in inflammation.

The development of 2-4-(Pentafluoroethyl)phenylethanimidamide as a therapeutic agent is still in its early stages, but preliminary results are encouraging. Ongoing research aims to optimize its chemical structure for improved efficacy and safety profiles. For instance, efforts are being made to enhance its solubility and bioavailability through prodrug strategies or formulation techniques. Additionally, high-throughput screening methods are being employed to identify potential synergistic combinations with existing drugs.

In conclusion, 2-4-(Pentafluoroethyl)phenylethanimidamide (CAS No. 2228248-19-7) represents a promising candidate for further investigation in both oncology and neurology. Its unique chemical structure and favorable biological properties make it an intriguing molecule for drug discovery and development. As research continues to advance our understanding of this compound's mechanisms of action and therapeutic potential, it holds significant promise for addressing unmet medical needs in these critical areas.

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